Cas no 2137665-85-9 (3-Pyridinamine, 4-methyl-5-(3-pyridazinyl)-)

• Product Name: 3-Pyridinamine, 4-methyl-5-(3-pyridazinyl)-
• CAS No: 2137665-85-9
• MF: C₁₀H₁₀N₄
• MW: 186.21320104599
• CID: 5264185
• Update Time: 2025-07-22

3-Pyridinamine, 4-methyl-5-(3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 4-methyl-5-(3-pyridazinyl)-

• Inchi： 1S/C10H10N4/c1-7-8(5-12-6-9(7)11)10-3-2-4-13-14-10/h2-6H,11H2,1H3
• InChI Key： JJMIWJYCNQXOSE-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2=NN=CC=C2)C(C)=C1N

Additional information on 3-Pyridinamine, 4-methyl-5-(3-pyridazinyl)-

Introduction to 3-Pyridinamine, 4-methyl-5-(3-pyridazinyl)- (CAS No. 2137665-85-9)

3-Pyridinamine, 4-methyl-5-(3-pyridazinyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 2137665-85-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug discovery and medicinal chemistry. The compound's molecular structure incorporates a pyridazine ring linked to a pyridine moiety, which is further substituted with an amine group at the 3-position and a methyl group at the 4-position. Such structural features make it a promising candidate for further exploration in developing novel therapeutic agents.

The synthesis of 3-Pyridinamine, 4-methyl-5-(3-pyridazinyl)- involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The process typically begins with the functionalization of a pyridazine precursor, followed by the introduction of the pyridine ring and subsequent substitution with the amine and methyl groups. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations. The use of palladium or nickel catalysts, for instance, has been reported to facilitate the coupling of aryl halides with pyridazine derivatives, leading to the formation of the desired product in good yields.

Recent research has highlighted the pharmacological significance of 3-Pyridinamine, 4-methyl-5-(3-pyridazinyl)- due to its structural similarity to known bioactive molecules. Studies have suggested that this compound may exhibit inhibitory effects on various enzymatic targets, making it a potential lead compound for the development of drugs targeting neurological disorders, infectious diseases, and inflammatory conditions. The pyridazine core is particularly interesting because it is present in several FDA-approved drugs, where it contributes to binding affinity and metabolic stability. By leveraging this scaffold, chemists have been able to design derivatives with enhanced pharmacological properties.

In particular, the amine substituent at the 3-position of the pyridazine ring provides a handle for further derivatization, allowing researchers to modify solubility, bioavailability, and target specificity. For instance, N-substituted analogs have been explored as potential kinase inhibitors or receptor modulators. The methyl group at the 4-position may influence electronic distribution and steric interactions within the binding pocket of a target protein or enzyme. Computational studies using molecular modeling techniques have been instrumental in predicting these effects and guiding the design of more effective derivatives.

The biological activity of 3-Pyridinamine, 4-methyl-5-(3-pyridazinyl)- has been investigated in several preclinical studies. Researchers have focused on its interaction with proteins involved in signal transduction pathways relevant to cancer progression and immune responses. Preliminary findings indicate that certain derivatives exhibit dose-dependent inhibition of target enzymes with low micromolar potency. These results are encouraging for further development into clinical candidates. Additionally, the compound's stability under physiological conditions has been assessed through in vitro degradation studies, which are crucial for evaluating its suitability for pharmaceutical applications.

The chemical properties of 3-Pyridinamine, 4-methyl-5-(3-pyridazinyl)- also make it an interesting material for exploring new synthetic strategies. For example, its reactivity towards nucleophilic substitution reactions has been exploited to introduce various functional groups at different positions on the molecule. This flexibility allows chemists to tailor the compound's properties for specific applications, such as prodrugs or bioconjugates. Advances in flow chemistry have further enabled scalable synthesis of this compound under controlled conditions, reducing solvent consumption and improving reaction efficiency.

The industrial relevance of 3-Pyridinamine, 4-methyl-5-(3-pyridazinyl)- is underscored by its incorporation into several research programs aimed at developing next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative synthetic routes and pharmacological evaluations. These partnerships are essential for translating laboratory discoveries into viable drug candidates that can address unmet medical needs. The compound's unique structure also serves as a valuable scaffold for library generation in high-throughput screening campaigns.

Future directions in the study of 3-Pyridinamine, 4-methyl-5-(3-pyridazinyl)- include exploring its role in drug repurposing initiatives. By re-examining existing biological data from related compounds, researchers may uncover new therapeutic applications for this molecule or its derivatives. Furthermore, green chemistry principles are being increasingly applied to its synthesis to minimize environmental impact while maintaining high performance standards. This approach aligns with global efforts to promote sustainable pharmaceutical manufacturing practices.

In summary,3-Pyridinamine, 4-methyl-5-(3-pyridazinyl)-, CAS No. 2137665-85-9, represents a fascinating example of how structural innovation can drive advancements in medicinal chemistry. Its potential as a pharmacophore continues to inspire new research endeavors aimed at developing safer and more effective treatments for human diseases. As our understanding of biological systems grows more sophisticated, compounds like this will play an increasingly critical role in addressing complex medical challenges.